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Compound of Interest

Compound Name: Carbamoyl chloride

Cat. No.: B1583757

Introduction

Dimethylcarbamoyl chloride (DMCC) is a highly reactive chemical intermediate used in the
synthesis of pharmaceuticals, pesticides, and dyes. It is classified as a suspected human
carcinogen and is extremely corrosive and toxic. This document provides detailed protocols for
the safe handling, storage, and emergency procedures required when working with this
hazardous substance to minimize risk to laboratory personnel.

Hazard Summary

o Toxicity: DMCC is highly toxic upon inhalation, ingestion, and skin contact. It is a potent
lachrymator, meaning it irritates the eyes and causes tearing.

o Carcinogenicity: This substance is reasonably anticipated to be a human carcinogen. All
contact should be minimized.

» Corrosivity: It is extremely destructive to tissues of the mucous membranes, upper
respiratory tract, eyes, and skin.

o Reactivity: DMCC reacts violently with water, releasing hydrochloric acid (HCI) gas. It is also
incompatible with strong oxidizing agents, alcohols, and bases.

Quantitative Data

The following tables summarize key quantitative data for Dimethylcarbamoyl Chloride.
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Table 1: Physicochemical Properties

Property Value

CAS Number 79-44-7

Molecular Formula CsHsCINO

Molecular Weight 107.54 g/mol

Boiling Point 165-167 °C (decomposes)
Density 1.168 g/cm3 at 20 °C

Vapor Pressure

2 mmHg at 20 °C

Table 2: Hazard and Exposure Data

Identifier

Value | Classification

GHS Pictograms

Skull and Crossbhones, Corrosion, Health

Hazard

Hazard Statements

H301 (Toxic if swallowed), H314 (Causes
severe skin burns and eye damage), H330

(Fatal if inhaled), H350 (May cause cancer)

No established Permissible Exposure Limit

OSHA PEL
(PEL)
ACGIH TLV No established Threshold Limit Value (TLV)
Protocols

Protocol: Engineering Controls and Personal Protective

Equipment (PPE)

4.1 Objective: To outline the mandatory engineering controls and PPE required to prevent

exposure.

4.2 Methodology:
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e Primary Engineering Control: All handling of DMCC, including weighing, transferring, and
reaction setup, MUST be conducted inside a certified chemical fume hood with a tested face

velocity of 80-120 feet per minute.

» Personal Protective Equipment (PPE): The following PPE is mandatory before entering an
area where DMCC is handled:

o Eye Protection: Chemical safety goggles and a full-face shield must be worn. Standard

safety glasses are not sufficient.

o Hand Protection: Wear two pairs of chemically resistant gloves. A recommended
combination is a nitrile inner glove and a butyl rubber or Viton™ outer glove. Check glove
compatibility charts and inspect for damage before each use.

o Body Protection: A chemically resistant apron and a flame-retardant lab coat are required.

Ensure cuffs are tucked into gloves.

o Respiratory Protection: If there is any risk of exposure outside a fume hood, a NIOSH-
approved full-face respirator with an appropriate organic vapor/acid gas cartridge is
required.

Protocol: Chemical Handling and Usage

5.1 Objective: To provide a step-by-step procedure for safely handling DMCC.

5.2 Workflow Diagram:
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Caption: Workflow for the safe handling of Dimethylcarbamoyl Chloride.
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5.3 Methodology:

o Preparation: Before handling, ensure the work area inside the fume hood is clean and
uncluttered. Place a disposable absorbent, chemically resistant pad on the work surface.

 Inert Atmosphere: When possible, conduct transfers under an inert atmosphere (e.g.,
Nitrogen or Argon) to minimize reaction with atmospheric moisture.

e Transfer: Use a syringe or cannula for liquid transfers. Avoid pouring. Work slowly to prevent
splashes or aerosol generation.

e Reaction Quenching: Ensure any reaction is fully quenched before workup. A suitable
guenching agent (e.g., a non-aqueous base) should be ready.

» Decontamination: Wipe down the exterior of the reagent bottle and any contaminated
surfaces within the fume hood with a suitable decontaminating solution (e.g., a solution of
sodium bicarbonate), followed by a solvent rinse (e.g., isopropanol).

o Waste Disposal: All contaminated materials (gloves, pads, syringes) are considered
hazardous waste and must be disposed of in a designated, sealed container.

Protocol: Storage Requirements

6.1 Objective: To ensure the safe and stable long-term storage of DMCC.
6.2 Methodology:

e Location: Store in a cool, dry, and dedicated poison or carcinogen cabinet. The storage area
must be well-ventilated.

e Moisture Control: Protect from any contact with water or moisture. Ensure the container cap
is tightly sealed, potentially with paraffin film for extra protection.

e Incompatibilities: Segregate from incompatible materials such as strong oxidizing agents,
strong bases, and alcohols.

o Container: Keep in the original, clearly labeled container. Inspect regularly for signs of
corrosion or leakage.
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Protocol: Emergency Procedures

7.1 Objective: To provide clear, actionable steps in the event of a spill or personnel exposure.

7.2 Emergency Response Workflow:

Spill Exposure

psure Response

Small Spill Response (<100mL W

Alert Personnel in Immediate Area Remove Victim from Source

4

Cover with Dry Absorbent
(e.g., sand, vermiculite)

Remove All Contaminated Clothing

4

Flush Affected Area with Water
(Skin/Eyes for 15+ min)

Collect into Sealed Waste Container

!

Decontaminate Area Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency response workflow for DMCC incidents.

7.2 First Aid Measures:

+ Inhalation: Move the person to fresh air immediately. If breathing is difficult, provide oxygen.
If breathing has stopped, begin CPR. Seek immediate medical attention.
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o Skin Contact: Immediately flush skin with copious amounts of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

7.3 Spill Cleanup:

o Evacuate: For any spill outside a fume hood or a large spill (>100 mL) inside a hood,
evacuate the lab immediately and contact the institutional Environmental Health & Safety
(EHS) office.

e Contain (Small Spills): For small spills inside a fume hood, ensure proper PPE is worn.

e Absorb: Cover the spill with a dry, inert absorbent material like sand, vermiculite, or a
commercial sorbent. Do NOT use combustible materials like paper towels.

o Collect: Carefully scoop the absorbed material into a designated, sealable hazardous waste
container.

o Decontaminate: Clean the spill area with a decontamination solution as described in section
5.3.

 To cite this document: BenchChem. [Application Notes: Safe Handling and Storage of
Dimethylcarbamoyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583757#safe-handling-and-storage-procedures-for-
dimethylcarbamoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1583757#safe-handling-and-storage-procedures-for-dimethylcarbamoyl-chloride
https://www.benchchem.com/product/b1583757#safe-handling-and-storage-procedures-for-dimethylcarbamoyl-chloride
https://www.benchchem.com/product/b1583757#safe-handling-and-storage-procedures-for-dimethylcarbamoyl-chloride
https://www.benchchem.com/product/b1583757#safe-handling-and-storage-procedures-for-dimethylcarbamoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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